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Compound of Interest

Compound Name: TIS108

Cat. No.: B15607597

Get Quote

For researchers, scientists, and professionals in drug development, the responsible

management of chemical reagents is paramount. This guide provides essential safety and

logistical information for the proper disposal of TIS108, a triazole-type strigolactone

biosynthetic inhibitor. Adherence to these procedures is critical for ensuring laboratory safety,

environmental protection, and regulatory compliance.

Immediate Safety and Handling Precautions

A specific Safety Data Sheet (SDS) for TIS108 with detailed disposal procedures is not readily

available in the public domain. Therefore, it is imperative to treat TIS108 as a potentially

hazardous substance and follow stringent safety protocols. Before commencing any disposal

procedures, all personnel must be equipped with the appropriate Personal Protective

Equipment (PPE):

Gloves: Chemical-resistant gloves are mandatory.

Eye Protection: Safety goggles or a face shield must be worn.

Lab Coat: A standard laboratory coat is necessary to prevent skin contact.
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Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved

respirator should be used.

In the event of exposure, adhere to standard laboratory first aid procedures and seek

immediate medical attention.

Hazardous Waste Determination
The initial and most critical step in the disposal process is to determine if TIS108 is classified

as hazardous waste under the Resource Conservation and Recovery Act (RCRA) or other local

regulations. As a conservative measure in the absence of specific data, TIS108 waste should

be managed as hazardous chemical waste.

Quantitative Data Summary
Specific quantitative data for TIS108 is not available in the provided search results. The

following table summarizes general characteristics inferred from its use as a research

chemical.

Property Value

Physical State Solid

Solubility Soluble in organic solvents such as acetone

Chemical Class Triazole derivative

Primary Hazard Potential biological and chemical hazards

Recommended Exposure Limit Not established

Step-by-Step Disposal Protocol
The recommended method for the disposal of TIS108 is through a licensed hazardous waste

disposal service. This ensures compliance with all relevant regulations.

Segregation and Collection: Collect all waste TIS108, including the pure substance,

contaminated labware (e.g., weighing boats, pipette tips), and used PPE, in a dedicated and
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clearly labeled hazardous waste container. The container must be compatible with the

chemical, in good condition, and have a secure, tight-fitting lid.

Labeling: Properly label the hazardous waste container with the following information:

The words "Hazardous Waste"

The full chemical name: "TIS108"

The approximate quantity of waste

The date accumulation of waste began

Applicable hazard warnings (e.g., "Caution: Research Chemical, Handle as Hazardous")

Storage of Waste: Store the sealed waste container in a designated hazardous waste

accumulation area. This area should be secure, well-ventilated, and away from incompatible

materials. Follow your institution's guidelines for the maximum amount of time waste can be

stored on-site.

Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS)

office or a licensed hazardous waste disposal contractor to arrange for pickup and disposal.

Provide them with all necessary information about the waste. The waste will typically be

transported to a permitted treatment, storage, and disposal facility (TSDF) for incineration at

high temperatures.

Decontamination of Empty Containers: Empty containers that held TIS108 must be triple-

rinsed with a suitable solvent (e.g., ethanol or acetone). The rinsate from this process must

be collected and disposed of as hazardous waste. After triple-rinsing, the container can be

disposed of as non-hazardous laboratory glass or plastic, in accordance with your

institution's procedures.

Under no circumstances should TIS108 or its rinsate be disposed of down the drain.

Experimental Workflow for Disposal
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To cite this document: BenchChem. [Navigating the Disposal of TIS108: A Guide to Safe and
Compliant Practices]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15607597/docs#navigating-the-disposal-of-tis108-a-
guide-to-safe-and-compliant-practices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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